Cas no 1806168-78-4 (Methyl 2-iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate)

Methyl 2-iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate is a versatile pyridine-based intermediate used in pharmaceutical and agrochemical synthesis. Its structure features a reactive iodo substituent at the 2-position, enabling cross-coupling reactions, while the trifluoromethoxy and methoxy groups enhance electronic properties for further functionalization. The methyl ester group offers additional derivatization flexibility. This compound is particularly valuable in the development of bioactive molecules due to its stability and compatibility with various reaction conditions. Its trifluoromethoxy moiety contributes to improved lipophilicity, making it useful in designing compounds with enhanced membrane permeability. Suitable for controlled modifications, it serves as a key building block in medicinal chemistry and material science applications.

Methyl 2-iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate structure

1806168-78-4 structure

Product Name:Methyl 2-iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate

CAS No:1806168-78-4

MF:C₉H₇F₃INO₄

MW:377.055865526199

CID:4833613

Update Time:2025-05-24

Methyl 2-iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate
- Inchi： 1S/C9H7F3INO4/c1-16-5-3-4(18-9(10,11)12)6(7(13)14-5)8(15)17-2/h3H,1-2H3
- InChI Key： OSYCGWBEXHTELK-UHFFFAOYSA-N
- SMILES： IC1=C(C(=O)OC)C(=CC(=N1)OC)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 302
XLogP3: 2.9
Topological Polar Surface Area: 57.6

Methyl 2-iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029093806-1g	Methyl 2-iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate	1806168-78-4	97%	1g	$1,579.40	2022-03-31

Methyl 2-iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate Related Literature

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Additional information on Methyl 2-iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate

Comprehensive Overview of Methyl 2-iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806168-78-4)

In the realm of specialty chemicals and pharmaceutical intermediates, Methyl 2-iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806168-78-4) stands out as a compound of significant interest. This heterocyclic compound, featuring a pyridine backbone with iodo, methoxy, and trifluoromethoxy substituents, is widely utilized in organic synthesis and drug discovery. Its unique structural attributes make it a valuable building block for medicinal chemistry and agrochemical research.

The growing demand for fluorinated compounds in modern chemistry has propelled the relevance of this molecule. Researchers are increasingly exploring its applications in catalysis, material science, and bioconjugation. With the rise of green chemistry trends, the compound's potential for sustainable synthesis is also under scrutiny. Its CAS number 1806168-78-4 is frequently searched in chemical databases, reflecting its importance in high-value chemical production.

One of the most discussed topics in synthetic chemistry forums revolves around the reactivity of iodo-substituted pyridines. The presence of the iodo group in this compound enables cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in API development. Meanwhile, the trifluoromethoxy moiety contributes to enhanced lipophilicity and metabolic stability—key properties in drug design.

Recent studies highlight the compound's role in developing next-generation therapeutics, particularly in CNS-targeted drugs and antiviral agents. Its structural versatility allows for modifications that can improve bioavailability and target selectivity. These attributes align with current industry focus on precision medicine and personalized therapeutics, making it a hot topic in research publications and patent filings.

From a commercial perspective, the global market for fine chemicals like Methyl 2-iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate is expanding, driven by demand from pharmaceutical and biotech sectors. Suppliers often emphasize its high purity grades and custom synthesis options to meet diverse R&D requirements. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with regulatory standards.

Environmental considerations are also shaping discussions around this compound. Innovations in waste reduction and atom-efficient synthesis are being explored to minimize the ecological footprint of its production. This aligns with broader industry shifts toward ESG compliance and sustainable manufacturing practices.

In summary, Methyl 2-iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806168-78-4) exemplifies the intersection of cutting-edge chemistry and practical applications. Its multifaceted utility in synthetic routes, combined with evolving industry trends, ensures its continued relevance in scientific and commercial spheres. As research advances, this compound is poised to play a pivotal role in addressing complex challenges in healthcare and advanced materials.